Cas no 953735-48-3 (7-Fluoro-2-(pyridin-2-yl)quinoline-4-carboxylic acid)

7-Fluoro-2-(pyridin-2-yl)quinoline-4-carboxylic acid is a fluorinated quinoline derivative featuring a pyridyl substituent at the 2-position and a carboxylic acid functional group at the 4-position. This compound is of interest in medicinal chemistry and materials science due to its structural versatility and potential as a building block for heterocyclic synthesis. The fluorine atom enhances metabolic stability and binding affinity in bioactive molecules, while the pyridyl and carboxylic acid groups offer sites for further functionalization. Its well-defined structure makes it suitable for applications in drug discovery, particularly in the development of kinase inhibitors or fluorescence-based probes. High purity and consistent quality ensure reliable performance in research and industrial applications.
7-Fluoro-2-(pyridin-2-yl)quinoline-4-carboxylic acid structure
953735-48-3 structure
Product Name:7-Fluoro-2-(pyridin-2-yl)quinoline-4-carboxylic acid
CAS No:953735-48-3
MF:C15H9FN2O2
MW:268.242566823959
MDL:MFCD09728189
CID:2199538
Update Time:2025-05-23

7-Fluoro-2-(pyridin-2-yl)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 7-FLUORO-2-PYRIDIN-2-YLQUINOLINE-4-CARBOXYLIC ACID
    • 7-fluoro-2-(pyridin-2-yl)quinoline-4-carboxylic acid
    • BBL031407
    • STK660005
    • 7-Fluoro-2-(pyridin-2-yl)quinoline-4-carboxylic acid
    • MDL: MFCD09728189
    • Inchi: 1S/C15H9FN2O2/c16-9-4-5-10-11(15(19)20)8-14(18-13(10)7-9)12-3-1-2-6-17-12/h1-8H,(H,19,20)
    • InChI Key: FPWBFUHWIXQEAV-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C(=O)O)C=C(C3C=CC=CN=3)N=C2C=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 366
  • Topological Polar Surface Area: 63.1

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